Diethyl 1-methylpyrrolidine-2,5-dicarboxylate
Overview
Description
Diethyl pyrrole-2,5-dicarboxylate 1 was first described in 1886 , and has since been prepared by a variety of methods . It has found uses in medicinal chemistry as a precursor in the synthesis of pyrrolo[1,2- b ]pyridazines for the treatment of proliferative disorders and as potential Janus kinase inhibitors as well as in the photochemical synthesis of tricyclic aziridines .
Synthesis Analysis
The compound was obtained in moderate yield by a new and unexpected base-induced ring contraction from a 1,4-thiazine precursor . Starting from ethyl bromopyruvate and cysteine ethyl ester hydrochloride, the diethyl dihydrothiazinedicarboxylate was prepared . This could be effectively dehydrogenated to give compound either by oxidation with m -chloroperbenzoic acid to the sulfoxide, followed by spontaneous thermal dehydration or directly using DDQ (2,3-dichloro-5,6-dicyano-1,4-benzoquinone) as described in the literature .Molecular Structure Analysis
The molecular and crystal structure of the compound was determined by X-ray diffraction . The structure was compared with those previously reported for similar pyrrole esters .Chemical Reactions Analysis
The compound was obtained by an unexpected and novel route involving the loss of elemental sulfur, most likely from an anionic form of thiazine diester . Although extrusion of sulfur from various ring-fused thiazine systems to give the corresponding pyrroles is known to occur thermally , the corresponding reaction of monocyclic thiazines is rather rare .Properties
IUPAC Name |
diethyl 1-methylpyrrolidine-2,5-dicarboxylate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H19NO4/c1-4-15-10(13)8-6-7-9(12(8)3)11(14)16-5-2/h8-9H,4-7H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CXYVVNXQWYWPIL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1CCC(N1C)C(=O)OCC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H19NO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30301517 |
Source
|
| Record name | diethyl 1-methylpyrrolidine-2,5-dicarboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30301517 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
229.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
91334-03-1 |
Source
|
| Record name | NSC143949 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=143949 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | diethyl 1-methylpyrrolidine-2,5-dicarboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30301517 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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amine](/img/structure/B3058646.png)
![4-Chloro-5,7-bis(4-fluorophenyl)-7H-pyrrolo[2,3-d]pyrimidine](/img/structure/B3058650.png)
